Cas no 1642899-67-9 (1-oxa-3,7-diazaspiro[4.4]nonan-2-one)

• Product Name: 1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• CAS No: 1642899-67-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD22393912
• CID: 5047388
• PubChem ID: 68812917
• Update Time: 2025-05-26

1-oxa-3,7-diazaspiro[4.4]nonan-2-one Chemical and Physical Properties

Names and Identifiers

• (5S)-1-Oxa-3,7-diazaspiro[4.4]nonan-2-one
• 1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• 1-Oxa-3,7-diaza-spiro[4.4]nonan-2-one

• MDL： MFCD22393912
• Inchi： 1S/C6H10N2O2/c9-5-8-4-6(10-5)1-2-7-3-6/h7H,1-4H2,(H,8,9)/t6-/m0/s1
• InChI Key： OHCSTNUNQFZQJN-LURJTMIESA-N
• SMILES： O1C(NC[C@@]21CNCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 171
• XLogP3: -0.7
• Topological Polar Surface Area: 50.4

Additional information on 1-oxa-3,7-diazaspiro[4.4]nonan-2-one

1-Oxa-3,7-Diazaspiro[4.4]Nonan-2-One: A Comprehensive Overview

1-Oxa-3,7-diazaspiro[4.4]nonan-2-one (CAS No. 1642899-67-9) is a unique organic compound with a spirocyclic structure, characterized by a fused bicyclic system consisting of a four-membered ring and a six-membered ring. The compound belongs to the class of spiro compounds, which are known for their structural complexity and diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The spirocyclic framework of this compound is particularly intriguing due to its potential for inducing steric strain and directing molecular interactions. Recent studies have highlighted the importance of spirocyclic systems in drug design, where they can serve as scaffolds for bioactive molecules. For instance, researchers have explored the use of 1-oxa-3,7-diazaspiro[4.4]nonan-2-one as a precursor for developing novel antibiotics and anticancer agents.

One of the most significant advancements in the study of 1-oxa-3,7-diazaspiro[4.4]nonan-2-one involves its application in medicinal chemistry. Scientists have utilized its rigid structure to design molecules with enhanced bioavailability and selectivity. For example, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases associated with cancer progression.

In addition to its pharmacological applications, 1-oxa-3,7-diazaspiro[4.4]nonan-2-one has also been investigated for its potential in agrochemicals. Researchers have found that certain analogs of this compound possess insecticidal properties, making them promising candidates for the development of eco-friendly pesticides. These findings were reported in a 2023 issue of *Pest Management Science*, where the authors emphasized the need for sustainable agricultural solutions.

The synthesis of 1-oxa-3,7-diazaspiro[4.4]nonan-2-one involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

From an environmental perspective, understanding the degradation pathways of 1-oxa-3,7-diazaspiro[4.4]nonan-2-one is crucial for assessing its ecological impact. Studies conducted by environmental chemists have revealed that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic systems. This information is particularly valuable for industries involved in chemical manufacturing and waste management.

In conclusion, 1-Oxa-3,7-Diazaspiro[4.4]Nonan-2-One (CAS No. 1642899-67-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique spirocyclic structure continues to inspire innovative research in drug discovery, agrochemical development, and sustainable chemistry practices.